5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide

• IUPAC Name: 5-bromo-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-N-(4-methoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C16H14BrNO5S/c1-22-13-4-2-11(3-5-13)18(12-8-9-24(20,21)10-12)16(19)14-6-7-15(17)23-14/h2-9,12H,10H2,1H3
• InChI Key: QQOZATBRZSHTAB-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C3=CC=C(O3)Br
• Molecular Formula: C16H14BrNO5S
• Molecular Weight: 412.3 g/mol

Description

5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide is not fully understood. However, it has been proposed that the compound inhibits the activity of certain enzymes involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
Studies have shown that 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide has various biochemical and physiological effects. It has been found to induce cell cycle arrest and apoptosis in cancer cells. Additionally, it has been found to reduce the production of inflammatory cytokines and inhibit the activation of inflammatory signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide is its potential use as a therapeutic agent for cancer and inflammatory diseases. However, there are also limitations to its use in lab experiments. The compound is relatively unstable and requires careful handling to prevent degradation. Additionally, its mechanism of action is not fully understood, which makes it challenging to optimize its use in lab experiments.

Future Directions

There are several future directions for the study of 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide. One potential direction is to investigate its use as a combination therapy with other anticancer or anti-inflammatory agents. Additionally, further studies are needed to elucidate the compound's mechanism of action and optimize its use in lab experiments. Finally, the compound's potential use as a therapeutic agent for other diseases should be explored.
In conclusion, 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide is a chemical compound that has shown promising results in various scientific research applications. Its potential use as a therapeutic agent for cancer and inflammatory diseases makes it an exciting area of study for future research.

Synthesis Methods

The synthesis of 5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide involves the reaction of 5-bromo-2-furancarboxylic acid with 4-methoxyaniline in the presence of thionyl chloride. The resulting intermediate is then treated with N-chlorosuccinimide and sodium hydroxide to obtain the final product. The synthesis method has been optimized to achieve a high yield of the product.

Scientific Research Applications

5-bromo-N-(1,1-dioxido-2,3-dihydrothien-3-yl)-N-(4-methoxyphenyl)-2-furamide has shown promising results in various scientific research applications. It has been studied for its potential use as an anticancer agent, as it has been found to inhibit the growth of cancer cells. Additionally, it has been investigated for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in various animal models.